Cas no 199192-04-6 (1-Propyl-1H-imidazole-4-carbaldehyde)

1-Propyl-1H-imidazole-4-carbaldehyde is a versatile heterocyclic aldehyde featuring an imidazole core with a propyl substituent at the 1-position and a formyl group at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization, while the imidazole moiety contributes to coordination properties and potential biological activity. The propyl chain enhances solubility in organic solvents, facilitating handling in synthetic applications. This compound is particularly useful in medicinal chemistry for the development of targeted small molecules, owing to its ability to participate in condensation, nucleophilic addition, and metal-complexation reactions.
1-Propyl-1H-imidazole-4-carbaldehyde structure
199192-04-6 structure
Product Name:1-Propyl-1H-imidazole-4-carbaldehyde
CAS No:199192-04-6
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD06797720
CID:855819
PubChem ID:10351766
Update Time:2025-10-24

1-Propyl-1H-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Propyl-1H-imidazole-4-carbaldehyde
    • 1H-Imidazole-4-carboxaldehyde,1-propyl-(9CI)
    • 1-propyl-1H-Imidazole-4-carboxaldehyde
    • 1H-Imidazole-4-carboxaldehyde, 1-propyl-
    • 1-n-Propyl-1H-imidazole-4-carboxaldehyde
    • 1-propyl-1H-4-imidazole-carbaldehyde
    • 1-propylimidazole-4-carboxyaldehyde
    • AG-E-45660
    • AK-77383
    • ANW-68589
    • CTK0E0506
    • 1-PROPYL-1H-IMIDAZOLE-4-CARBALDEHYDE(WXG01740)
    • 1-propylimidazole-4-carbaldehyde
    • AKOS006285276
    • VLWJUYLXFWFDSW-UHFFFAOYSA-N
    • CS-0210897
    • DTXSID70438457
    • DS-2548
    • 199192-04-6
    • ZHA19204
    • MFCD06797720
    • DB-065997
    • SCHEMBL3910931
    • MDL: MFCD06797720
    • Inchi: 1S/C7H10N2O/c1-2-3-9-4-7(5-10)8-6-9/h4-6H,2-3H2,1H3
    • InChI Key: VLWJUYLXFWFDSW-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(C=N1)CCC

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 306.0±15.0 °C at 760 mmHg
  • Flash Point: 138.9±20.4 °C
  • PSA: 34.89000
  • LogP: 1.10560
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Propyl-1H-imidazole-4-carbaldehyde Security Information

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Additional information on 1-Propyl-1H-imidazole-4-carbaldehyde

Comprehensive Overview of 1-Propyl-1H-imidazole-4-carbaldehyde (CAS No. 199192-04-6)

1-Propyl-1H-imidazole-4-carbaldehyde (CAS No. 199192-04-6) is a versatile organic compound belonging to the imidazole family, a class of heterocyclic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. Its molecular structure features a propyl group attached to the nitrogen atom of the imidazole ring, along with a carbaldehyde functional group at the 4-position. This unique combination of functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and specialty chemicals.

The growing interest in 1-Propyl-1H-imidazole-4-carbaldehyde is driven by its applications in drug discovery and catalysis. Researchers are increasingly exploring its potential as a building block for imidazole-based pharmaceuticals, which are known for their antimicrobial, antifungal, and anti-inflammatory properties. Recent studies highlight its role in the synthesis of small-molecule inhibitors targeting enzymes involved in metabolic disorders, aligning with the current focus on precision medicine and personalized therapeutics.

From an industrial perspective, CAS No. 199192-04-6 is gaining traction due to its compatibility with green chemistry principles. Its derivatives are being investigated as eco-friendly catalysts in polymerization reactions, addressing the demand for sustainable materials in packaging and automotive industries. This aligns with the global shift toward circular economy practices, a topic frequently searched in scientific and environmental forums.

Analytical characterization of 1-Propyl-1H-imidazole-4-carbaldehyde typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research and industrial use. Stability studies indicate that it should be stored under inert conditions to prevent oxidation of the carbaldehyde moiety—a common query among laboratory technicians handling similar compounds.

In the context of AI-driven drug design, this compound has been flagged in computational databases for its favorable molecular docking properties, particularly in virtual screening campaigns targeting G-protein-coupled receptors (GPCRs). Such applications resonate with trending searches on "AI in chemistry" and "machine learning for molecular optimization."

Regulatory compliance for CAS 199192-04-6 varies by region, but it is generally classified as a non-hazardous research chemical under standard safety protocols. Material Safety Data Sheets (MSDS) emphasize standard organic lab precautions, including ventilation and PPE—a frequently searched topic among new researchers in organic synthesis.

The future outlook for 1-Propyl-1H-imidazole-4-carbaldehyde appears promising, with patent filings increasing in areas like electronic materials and bioconjugation chemistry. Its adaptability in cross-coupling reactions positions it as a candidate for developing OLED intermediates, tapping into the booming demand for flexible displays—a hot topic in materials science forums and tech investment circles.

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